Methyl 3-{5-[(benzoyloxy)methyl]-2-furyl}-2-thiophenecarboxylate

• IUPAC Name: methyl 3-[5-(benzoyloxymethyl)furan-2-yl]thiophene-2-carboxylate
• InChI: InChI=1S/C18H14O5S/c1-21-18(20)16-14(9-10-24-16)15-8-7-13(23-15)11-22-17(19)12-5-3-2-4-6-12/h2-10H,11H2,1H3
• InChI Key: IYDUFWJLOLJDKH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CS1)C2=CC=C(O2)COC(=O)C3=CC=CC=C3
• Molecular Formula: C18H14O5S
• Molecular Weight: 342.4 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its molecular weight, boiling point, density, and more. For “Methyl 3-{5-[(benzoyloxy)methyl]-2-furyl}-2-thiophenecarboxylate”, the predicted boiling point is 500.5±60.0 °C and the predicted density is 1.32±0.1 g/cm3.

Scientific Research Applications

1. Oxidation Reactions of Hetarylbenzimidazoles

• A study by El’chaninov, Simonov, and Simkin (1982) explored the oxidation of 1-methyl-2-(5′-methyl-2′-hetaryl)benzimidazoles, which are structurally related to the compound . The oxidation process yielded carboxylic acid salts and formyl derivatives, highlighting the potential for oxidative transformations in similar chemical structures (El’chaninov, Simonov, & Simkin, 1982).

2. Synthesis of Furans and Thiophenes

• Research on the synthesis of aldehydes and ketones in the 1-methyl-2-(5-methyl-2-hetaryl)-1H-benzimidazole series, including furyl and thienyl groups, by El’chaninov, Aleksandrov, and El’chaninov (2015) indicates the versatility in synthesizing furan and thiophene derivatives (El’chaninov, Aleksandrov, & El’chaninov, 2015).

3. Reactivity of Furoyl and Thenoyl Chlorides

• Aleksandrov, Vlasova, and El’chaninov (2010) studied the reactions of furoyl and thenoyl chlorides, components similar to the furan and thiophene rings in the subject compound. Their work provides insights into the reactivity of these moieties under various conditions (Aleksandrov, Vlasova, & El’chaninov, 2010).